Cas no 2229609-89-4 (1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229609-89-4
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 6527015
• PubChem ID: 165838771
• Update Time: 2025-07-24

1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1975552
• 2229609-89-4

• Inchi： 1S/C10H7ClN2O/c11-9-5-13-2-1-8(9)10(6-12)3-7(14)4-10/h1-2,5H,3-4H2
• InChI Key： JGCDLLUZELOOGD-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229609-89-4)

1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile, identified by its CAS number CAS No. 2229609-89-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various biochemical applications.

The molecular structure of 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile incorporates a pyridine ring substituted with a chlorine atom at the 3-position and an oxocyclobutane moiety linked to a nitrile group at the 1-position. This distinctive arrangement imparts distinct reactivity and binding capabilities, which are highly valuable in the design of novel therapeutic agents. The presence of both electron-withdrawing and electron-donating groups within the molecule allows for versatile interactions with biological targets, enhancing its potential as an intermediate in drug synthesis.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, compounds with pyridine derivatives have shown remarkable efficacy in modulating enzyme activity and receptor binding. The 3-chloropyridin-4-yl substituent in 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile plays a crucial role in this regard, as it can engage in hydrogen bonding and π-stacking interactions with biological macromolecules. These interactions are essential for achieving high affinity and selectivity in drug design.

The oxocyclobutane core of this compound provides additional structural rigidity, which can be beneficial in optimizing pharmacokinetic properties such as solubility and metabolic stability. Furthermore, the nitrile group at the terminal position offers a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological applications. This flexibility makes 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of this compound in the development of treatments for neurological disorders. The pyridine moiety is known to interact with neurotransmitter receptors, while the oxocyclobutane and nitrile groups can modulate intracellular signaling pathways. Preliminary research indicates that derivatives of 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile may exhibit neuroprotective effects by inhibiting aberrant enzyme activity associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of continued investigation into this class of compounds.

The synthesis of 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and cyclization techniques, are employed to construct the desired molecular framework. The introduction of the chlorine atom at the 3-position of the pyridine ring is particularly critical, as it influences the compound's electronic properties and reactivity.

In addition to its pharmaceutical applications, 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile has shown promise in material science research. Its unique structural features make it suitable for developing novel polymers and coordination complexes with enhanced functional properties. For instance, metal complexes derived from this compound could serve as catalysts or luminescent materials, finding applications in electronics and optoelectronics.

The growing body of evidence supporting the utility of 1-(3-chloropyridin-4-yl)-3-oxocyclobutane-1-carbonitrile has prompted further exploration into its derivatives. Researchers are investigating modified versions of this molecule to improve its bioavailability, reduce toxicity, and enhance target specificity. Computational modeling and high-throughput screening techniques are being employed to accelerate the discovery process.

In conclusion, 1-(3-chloropyridin-4-yli